Cas no 691887-83-9 (2-(2,5-Dichlorophenyl)sulfonylacetonitrile)

• Product Name: 2-(2,5-Dichlorophenyl)sulfonylacetonitrile
• CAS No: 691887-83-9
• MF: C₈H₅Cl₂NO₂S
• MW: 250.101798772812
• MDL: MFCD00171062
• CID: 3104896
• PubChem ID: 2062253
• Update Time: 2025-05-25

2-(2,5-Dichlorophenyl)sulfonylacetonitrile Chemical and Physical Properties

Names and Identifiers

• (2,5-Dichloro-benzenesulfonyl)-acetonitrile
• C8H5Cl2NO2S
• Enamine_003822
• SCHEMBL3250089
• EN300-01475
• 691887-83-9
• MS-6755
• 2-(2,5-dichlorophenyl)sulfonylacetonitrile
• FD169730
• 2-(2,5-dichlorobenzenesulfonyl)acetonitrile
• 2-[(2,5-dichlorophenyl)sulfonyl]acetonitrile
• MFCD00171062
• HMS1404N16
• AKOS000115059
• IDI1_007465
• 997-116-5
• Z56853851
• 2-((2,5-Dichlorophenyl)sulfonyl)ethanenitrile
• 2-(2,5-Dichlorophenyl)sulfonylacetonitrile

• MDL： MFCD00171062
• Inchi： 1S/C8H5Cl2NO2S/c9-6-1-2-7(10)8(5-6)14(12,13)4-3-11/h1-2,5H,4H2
• InChI Key： IRJNWLRPOROPQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(CC#N)(=O)=O)Cl

Computed Properties

• Exact Mass: 248.9418050Da
• Monoisotopic Mass: 248.9418050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(2,5-Dichlorophenyl)sulfonylacetonitrile

Research Briefing on 2-(2,5-Dichlorophenyl)sulfonylacetonitrile (CAS: 691887-83-9) in Chemical Biology and Pharmaceutical Applications

2-(2,5-Dichlorophenyl)sulfonylacetonitrile (CAS: 691887-83-9) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its dichlorophenyl and sulfonylacetonitrile functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-(2,5-Dichlorophenyl)sulfonylacetonitrile as a key precursor in the synthesis of novel sulfonamide-based inhibitors for carbonic anhydrase isoforms. The study highlighted the compound's ability to enhance binding affinity through its unique electronic and steric properties, leading to improved inhibitory activity against cancer-associated isoforms. The findings suggest that this compound could be a valuable scaffold for designing next-generation anticancer agents.

Another notable application of 2-(2,5-Dichlorophenyl)sulfonylacetonitrile was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the development of antimicrobial agents. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance.

Beyond its pharmacological applications, 2-(2,5-Dichlorophenyl)sulfonylacetonitrile has also been explored in chemical biology for probing enzyme mechanisms. A 2023 ACS Chemical Biology study employed this compound as a covalent modifier to investigate the active sites of cysteine proteases. The results provided insights into the design of activity-based probes for studying protease function in disease models, further underscoring the compound's versatility.

Despite its promising applications, challenges remain in the scalable synthesis and optimization of 2-(2,5-Dichlorophenyl)sulfonylacetonitrile derivatives. Recent advancements in flow chemistry and computational modeling, however, are addressing these limitations. For instance, a 2024 Organic Process Research & Development paper described an efficient continuous-flow synthesis method for this compound, achieving higher yields and reduced environmental impact compared to traditional batch processes.

In conclusion, 2-(2,5-Dichlorophenyl)sulfonylacetonitrile (CAS: 691887-83-9) represents a compelling case study in the intersection of chemical synthesis and biomedical research. Its diverse applications—from drug discovery to chemical biology—highlight its potential as a multifunctional building block. Future research should focus on expanding its therapeutic scope and optimizing its synthetic accessibility to fully realize its potential in the pharmaceutical industry.